Cas no 551919-54-1 (N-cyclopropyl-4-pyrazolo[1,5-b]pyridazin-3-yl-2-Pyrimidinamine)

• Product Name: N-cyclopropyl-4-pyrazolo[1,5-b]pyridazin-3-yl-2-Pyrimidinamine
• CAS No: 551919-54-1
• MF: C₁₃H₁₂N₆
• MW: 252.274580955505
• CID: 2117108
• PubChem ID: 6918710
• Update Time: 2025-04-21

N-cyclopropyl-4-pyrazolo[1,5-b]pyridazin-3-yl-2-Pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-4-pyrazolo[1,5-b]pyridazin-3-yl-2-Pyrimidinamine
• N-cyclopropyl-4-pyrazolo[1,5-b]pyridazin-3-ylpyrimidin-2-amine
• DA-42109
• N-cyclopropyl-4-(pyrazolo(1,5-b)pyridazin-3-yl)pyrimidin-2-amine
• 3ej1
• SCHEMBL4471187
• CHEMBL525194
• CAGHIASAHLPQMS-UHFFFAOYSA-N
• 551919-54-1
• NS00071633
• BDBM50293162
• N-cyclopropyl-4-(pyrazolo[1,5-b]pyridazin-3-yl)pyrimidin-2-amine
• N-cyclopropyl-4-{pyrazolo[1,5-b]pyridazin-3-yl}pyrimidin-2-amine
• DTXSID80426087
• PD006045
• 5BP
• Q27096079
• DB07164
• N-cyclopropyl-4-pyrazolo(1,5-b)pyridazin-3-ylpyrimidin-2-amine
• 2-Pyrimidinamine, N-cyclopropyl-4-pyrazolo[1,5-b]pyridazin-3-yl-

• Inchi： 1S/C13H12N6/c1-2-12-10(8-16-19(12)15-6-1)11-5-7-14-13(18-11)17-9-3-4-9/h1-2,5-9H,3-4H2,(H,14,17,18)
• InChI Key： CAGHIASAHLPQMS-UHFFFAOYSA-N
• SMILES： N(C1N=CC=C(C2C=NN3C=2C=CC=N3)N=1)C1CC1

Computed Properties

• Exact Mass: 252.11234441Da
• Monoisotopic Mass: 252.11234441Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68Ų